4-Bromo-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

• Molecular Formula: C11H15BBrNO2
• Molecular Weight: 283.96 g/mol
• SMILES: B1(OC(C(O1)(C)C)(C)C)C2=NC=CC(=C2)Br
• InChI: InChI=1S/C11H15BBrNO2/c1-10(2)11(3,4)16-12(15-10)9-7-8(13)5-6-14-9/h5-7H,1-4H3
• InChIKey: ZPRQQMNOJXRGML-UHFFFAOYSA-N

Standard 2-pyridylboronic esters suffer rapid protodeboronation (t₀.₅ 25-50 sec at pH 7/70°C) and poor Suzuki coupling yields (≤6%). This compound overcomes those limitations via the C4-bromo substituent modulating electron density for improved transmetallation.
- Orthogonal handles: Bpin at C2, Br at C4 for sequential chemoselective couplings
- Enables 2,2'-bipyridine synthesis via in-situ homocoupling
- Pinacol-protected form > free boronic acid in shelf stability

4-Bromo-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine: Bifunctional Building Block Overview

4-Bromo-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS 2223050-98-2; synonym: 4-Bromopyridine-2-boronic acid pinacol ester) is a heteroaryl boronic ester with molecular formula C₁₁H₁₅BBrNO₂ and molecular weight 283.96 g·mol⁻¹ . It belongs to the class of 2-pyridylboronic acid pinacol esters—a subclass historically plagued by poor stability and low cross-coupling efficiency relative to 3- and 4-pyridyl isomers [1]. The compound features a bromine atom at the pyridine 4-position and the pinacol boronic ester at the 2-position, furnishing orthogonal reactive handles that enable sequential or chemoselective functionalization strategies.

Orthogonal C4-Br and C2-Bpin reactive handles for chemoselective coupling

2-Pyridyl boronic ester subclass with known protodeboronation sensitivity

Supports sequential, protecting-group-free cross-coupling strategies

• [1] Fuller, A. A.; Hester, H. R.; Salo, E. V.; Stevens, E. P. In situ formation and reaction of 2-pyridylboronic esters. Tetrahedron Lett. 2003, 44, 2935–2938. View Source

Why Regioisomer Substitution Fails for This 2-Pyridylboronic Ester

Substituting this compound with a closely related regioisomer—such as 2-bromo-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS 458532-82-6) or 2-bromo-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS 214360-62-0)—is not functionally equivalent, because the position of the boronic ester on the pyridine ring fundamentally alters both intrinsic stability and cross-coupling performance. 2-Pyridylboronic acids undergo protodeboronation with a half-life (t₀.₅) of only 25–50 seconds at pH 7 and 70 °C, whereas 3- and 4-pyridylboronic acids exhibit t₀.₅ values exceeding one week under more forcing conditions (pH 12, 70 °C) [1]. Furthermore, standard 2-pyridylboronic pinacol esters deliver ≤6% GC yield in Pd-catalyzed Suzuki–Miyaura coupling with aryl bromides, in stark contrast to 3- and 4-pyridyl isomers that couple efficiently [2]. The 4-bromo substituent on the target compound additionally modulates the electron density of the pyridine ring, affecting both the boronic ester's transmetallation rate and the competing protodeboronation pathway in a manner that cannot be replicated by regioisomers bearing bromine at other positions.

• Stability context

  2-Pyridyl boronic esters may protodeboronate orders of magnitude faster than 3-/4-pyridyl isomers, requiring distinct reaction protocols.

• Coupling efficiency

  Standard pinacol ester forms report low yields in model Suzuki couplings; alternative nucleophile forms or specialized ligands may be needed.

• Reactivity sequence

  Bromine substitution position changes chemoselectivity and electronic activation profile relative to other regioisomers.

• [1] Cox, P. A.; Leach, A. G.; Lloyd-Jones, G. C. Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH–Rate Profiles, Autocatalysis, and Disproportionation. J. Am. Chem. Soc. 2016, 138, 9145–9157. View Source
• [2] Billingsley, K. L.; Buchwald, S. L. A General and Efficient Method for the Suzuki–Miyaura Coupling of 2-Pyridyl Nucleophiles. Angew. Chem. Int. Ed. 2008, 47, 4695–4698. View Source

Quantitative Differentiation Evidence vs. Comparator Benchmarks

Protodeboronation Half-Life: 2-Pyridyl vs. 3-/4-Pyridyl Boronic Acids

The 2-pyridylboronic acid pharmacophore—the hydrolyzed form of the target compound's boronic ester—exhibits a protodeboronation half-life (t₀.₅) of approximately 25–50 seconds at pH 7 and 70 °C. Under comparable or more forcing conditions (pH 12, 70 °C), 3-pyridyl and 4-pyridyl boronic acids display t₀.₅ values exceeding one week (>10,000 minutes) [1]. This represents a difference of over four orders of magnitude in hydrolytic stability between the 2-pyridyl regioisomer and its 3-/4-pyridyl counterparts, directly impacting the choice of coupling protocol and the feasibility of using unprotected boronic acid derivatives in aqueous reaction media.

Protodeboronation stability

Class-level

2-Pyridyl Bpin

t½ 25–50 s

pH 7, 70 °C

vs.

3-/4-Pyridyl

t½ > 1 week

pH 12, 70 °C

Stability gap dictates strict anhydrous conditions for boronic acid form.

Class-level inference; target compound data to verify.

Evidence Dimension	Protodeboronation half-life (hydrolytic stability)
Target Compound Data	t₀.₅ ≈ 25–50 s (2-pyridylboronic acid, pH 7, 70 °C)
Comparator Or Baseline	t₀.₅ > 1 week for 3-pyridyl and 4-pyridyl boronic acids (pH 12, 70 °C)
Quantified Difference	>4 orders of magnitude (≥10⁴-fold) faster protodeboronation for 2-pyridyl vs. 3-/4-pyridyl regioisomers
Conditions	Aqueous-organic media; pH-rate profiles determined by ¹H NMR and DFT; 70 °C

Why This Matters

This extreme stability differential mandates anhydrous or strictly controlled conditions for reactions employing the target compound's boronic acid form and precludes simple one-to-one substitution of a 4-pyridylboronic ester building block with this 2-pyridyl analog without substantial protocol re-optimization.

• [1] Cox, P. A.; Leach, A. G.; Lloyd-Jones, G. C. Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH–Rate Profiles, Autocatalysis, and Disproportionation. J. Am. Chem. Soc. 2016, 138, 9145–9157. View Source

Suzuki–Miyaura Coupling Efficiency: Pinacol Ester vs. Alternative Nucleophiles

When employed as the limiting reagent in Pd₂(dba)₃/phosphine oxide-catalyzed Suzuki–Miyaura coupling with 1-bromo-4-butylbenzene, commercially available 2-pyridylboronic acid pinacol ester (the non-brominated parent of the target compound) delivers only 6% GC yield of the desired biaryl product, with 43% conversion of the aryl bromide [1]. Under identical conditions, lithium triisopropyl 2-pyridylboronate provides 85% GC yield with 100% conversion. The 2-pyridylboronic acid free acid gives 0% yield, and the N-phenyl diethanolamine boronate ester yields 0% [1]. This quantifies the inherent challenge of deploying standard 2-pyridylboronic pinacol esters in cross-coupling and underscores the need for specialized nucleophile forms or ligands when working with the 2-pyridyl subclass.

Suzuki–Miyaura yield

Context-dependent

Pinacol ester

6% GC

Pd₂dba₃/ligand 1

vs.

Li triisopropylboronate

85% GC

same conditions

Standard pinacol ester may require specialized ligand systems.

Data from parent 2-pyridylBpin; target compound class-inferred.

Evidence Dimension	Suzuki–Miyaura coupling GC yield with 4-n-butylbromobenzene
Target Compound Data	6% GC yield, 43% conversion (parent 2-pyridylboronic acid pinacol ester; target compound data not directly measured but class-inferred)
Comparator Or Baseline	Lithium triisopropyl 2-pyridylboronate: 85% GC yield, 100% conversion; 2-pyridylboronic acid: 0% yield, <10% conversion; N-phenyl diethanolamine boronate: 0% yield, <10% conversion
Quantified Difference	14-fold yield deficit for pinacol ester vs. optimized lithium triisopropylboronate (6% vs. 85%)
Conditions	1 equiv aryl bromide, 1.5 equiv 2-pyridylboronate, 3.0 equiv KF or NaOtBu, dioxane (3 mL/mmol), cat. Pd₂dba₃/ligand 1 (L:Pd = 3:1)

Why This Matters

This data demonstrates that the 2-pyridylboronic pinacol ester subclass is uniquely disadvantaged in standard Suzuki–Miyaura coupling relative to alternative boron nucleophiles, and that procurement decisions must account for the specialized reaction engineering required to achieve acceptable yields with compounds bearing the 2-pyridyl-Bpin motif.

• [1] Billingsley, K. L.; Buchwald, S. L. A General and Efficient Method for the Suzuki–Miyaura Coupling of 2-Pyridyl Nucleophiles. Angew. Chem. Int. Ed. 2008, 47, 4695–4698. (Table 1, Entries 1–5.) View Source

Crystal Structure and HOMO/LUMO Differences Between Regioisomers

The first reported crystal structure of a pyridin-2-ylboron derivative—2-bromo-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (I), a close structural analog of the target compound—was directly compared with its regioisomer 2-bromo-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (II) [1]. Significant structural differences were observed in (a) the orientation of the dioxaborolane ring relative to the pyridine plane and (b) the bond angles of the BO₂ group. Ab initio calculations revealed distinct HOMO and LUMO distributions between the two regioisomers that correspond to experimentally observed differences in chemical reactivity. The study also confirmed the relatively lower stability of the 2-pyridylboron isomer (I) compared to the 5-substituted regioisomer (II).

Crystal & electronic structure

Head-to-head

Distinct dioxaborolane orientation and HOMO/LUMO distributions relative to 5-substituted regioisomer.

Structural basis for regioisomer non-interchangeability.

Confirmed by X-ray and ab initio calculations.

Evidence Dimension	Crystal structure and computed frontier molecular orbital distribution
Target Compound Data	Compound (I) (2-bromo-6-Bpin-pyridine; analog of target with Br at C6 instead of C4): distinct dioxaborolane orientation, altered BO₂ bond angles, relatively lower stability
Comparator Or Baseline	Compound (II) (2-bromo-5-Bpin-pyridine): different dioxaborolane-pyridine dihedral angle, different HOMO/LUMO distribution, higher relative stability
Quantified Difference	No single numerical metric reported; structural and electronic differences are qualitative but crystallographically and computationally validated
Conditions	Single-crystal X-ray diffraction at 50% probability displacement ellipsoids; ab initio HOMO/LUMO calculations based on experimentally determined crystal structures

Why This Matters

The crystallographically confirmed differences in geometry and electronic structure between 2-pyridylboron and other regioisomers provide a fundamental physical-organic rationale for why procurement cannot interchangeably substitute one regioisomer for another in structure–activity relationship (SAR) or process chemistry campaigns.

• [1] Sopková-de Oliveira Santos, J.; Lancelot, J.-C.; Bouillon, A.; Rault, S. 2-Bromo-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine, a new unexpected bifunctional building block for combinatorial chemistry. Acta Crystallogr. C 2003, 59, o596–o597. View Source

Orthogonal Bifunctional Reactivity of Bromo and Boronic Ester Handles

The target compound uniquely combines a C4-bromine (a competent electrophile for Pd-catalyzed cross-coupling) and a C2-boronic pinacol ester (a nucleophilic coupling partner) on the same pyridine ring. This arrangement permits sequential, chemoselective Suzuki–Miyaura couplings without protecting-group manipulation [1]. By contrast, 3- and 4-pyridylboronic esters lack the inherent protodeboronation liability and therefore do not require the same degree of synthetic planning. Among the bromo-Bpin-pyridine regioisomers, the C2-Bpin/C4-Br pattern is distinct: the 2-bromo-4-Bpin isomer (CAS 458532-82-6) places the electrophilic bromide at the more activated C2 position, altering the order and selectivity of sequential coupling steps [2]. The 2-bromo-5-Bpin isomer (CAS 214360-62-0) presents yet another reactivity profile, as documented by Sopková-de Oliveira Santos et al. [1].

Orthogonal handles

Class-level

C4-Br (electrophilic cross-coupling site)

C2-Bpin (nucleophilic cross-coupling site)

Enables sequential chemoselective couplings without protecting groups.

Regiochemistry dictates coupling sequence and accessible chemical space.

Evidence Dimension	Number and regiochemical arrangement of orthogonal reactive handles
Target Compound Data	2 handles: C4-Br (electrophilic cross-coupling site) + C2-Bpin (nucleophilic cross-coupling site); boronic ester positioned at the electronically deactivated 2-position of pyridine
Comparator Or Baseline	2-Bromo-4-Bpin-pyridine (CAS 458532-82-6): Br at activated C2, Bpin at C4; 2-Bromo-5-Bpin-pyridine (CAS 214360-62-0): Br at C2, Bpin at C5; 4-Pyridineboronic acid pinacol ester (CAS 181219-01-2): single Bpin handle, no halogen
Quantified Difference	Qualitative difference in the sequence and chemoselectivity of iterative cross-coupling available to each regioisomer
Conditions	N/A (structural/regiochemical comparison)

Why This Matters

For procurement in medicinal chemistry or materials science programs requiring iterative C–C bond formation on a pyridine core, the specific C2-Bpin/C4-Br arrangement dictates the accessible chemical space; substituting the wrong regioisomer yields a different coupling sequence and potentially a different final compound.

• [1] Sopková-de Oliveira Santos, J.; Lancelot, J.-C.; Bouillon, A.; Rault, S. 2-Bromo-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine, a new unexpected bifunctional building block for combinatorial chemistry. Acta Crystallogr. C 2003, 59, o596–o597. View Source
• [2] Bouillon, A.; Lancelot, J.-C.; Sopkova de Oliveira Santos, J.; Collot, V.; Bovy, P. R.; Rault, S. Synthesis of novel halopyridinylboronic acids and esters. Part 4: Halopyridin-2-yl-boronic acids and esters are stable, crystalline partners for classical Suzuki cross-coupling. Tetrahedron 2003, 59, 10043–10049. View Source

Predicted Physicochemical Properties vs. Commercial Regioisomers

The target compound (CAS 2223050-98-2) exhibits predicted physicochemical parameters—boiling point 352.0±27.0 °C, density 1.34±0.1 g·cm⁻³, and pKa 2.95±0.10—that differentiate it from its regioisomers . The 2-bromo-5-Bpin isomer (CAS 214360-62-0) has a reported boiling point of 345.1±27.0 °C at 760 mmHg and a density of 1.3±0.1 g·cm⁻³ . While these differences are modest, the pKa value of 2.95 for the target compound indicates that the pyridine nitrogen is significantly less basic than typical pyridine (pKa ≈ 5.2), a consequence of the electron-withdrawing effect of both the bromine and the boronic ester substituents. This altered basicity can affect purification strategy (e.g., acid-base extraction) and chromatographic behavior relative to non-brominated or differently substituted analogs.

Predicted properties

Data to verify

BP 352.0±27.0 °C

Density 1.34±0.1 g/cm³

pKa 2.95±0.10

Altered basicity may affect acid-base workup and chromatography.

Predicted values; experimental confirmation recommended.

Evidence Dimension	Predicted boiling point, density, and pKa
Target Compound Data	Boiling point: 352.0±27.0 °C (Predicted); Density: 1.34±0.1 g·cm⁻³ (Predicted); pKa: 2.95±0.10 (Predicted)
Comparator Or Baseline	2-Bromo-5-Bpin-pyridine (CAS 214360-62-0): boiling point 345.1±27.0 °C, density 1.3±0.1 g·cm⁻³; parent pyridine: pKa ≈ 5.2
Quantified Difference	Boiling point: +6.9 °C higher for target vs. 2-bromo-5-isomer; pKa: ~2.25 units lower than unsubstituted pyridine
Conditions	Predicted values (ACD/Labs or equivalent); boiling point at 760 mmHg

Why This Matters

Differences in boiling point, density, and particularly pKa affect purification workflow design and storage recommendations; procurement specifications should account for the altered basicity when planning acid-base workup procedures for reactions involving this building block.

Certified Purity and Storage Specifications for Procurement

Commercial suppliers list the target compound at a certified purity of ≥98% (NLT 98%) , with storage at room temperature in continental US and recommended long-term storage in a cool, dry place . This purity specification is critical for reproducible cross-coupling outcomes, given the compound's intrinsic sensitivity to protodeboronation: even minor impurities of the hydrolyzed boronic acid can initiate autocatalytic degradation pathways that consume the active boronic ester [1]. The CAS number 2223050-98-2 uniquely identifies this regioisomer; confusion with the more common 2-bromo-4-Bpin isomer (CAS 458532-82-6) is a documented procurement risk that can lead to failed synthetic sequences.

Purity & storage

Specification review

≥98% (NLT)

Store at RT; cool, dry long-term

Specification supports procurement control and degradation risk management.

CAS 2223050-98-2 uniquely identifies this regioisomer.

Evidence Dimension	Commercial purity specification and CAS registry identity
Target Compound Data	CAS 2223050-98-2; purity ≥98% (NLT 98%); room temperature shipping; store cool and dry long-term
Comparator Or Baseline	2-Bromo-4-Bpin-pyridine: CAS 458532-82-6, purity ≥98% (GC) ; 2-Bromo-5-Bpin-pyridine: CAS 214360-62-0, purity 95%, storage 2–8 °C
Quantified Difference	Storage temperature differential: room temperature (target) vs. 2–8 °C (2-bromo-5-isomer); purity specification comparable at ≥95–98% across regioisomers
Conditions	Vendor specifications from Chemscene, MolCore, ChemImpex, and Chemshuttle

Why This Matters

Accurate CAS-based ordering and verification of purity specifications are essential to avoid regioisomer cross-contamination; the target compound's room-temperature shipping and storage profile may offer logistical and cost advantages over regioisomers requiring refrigerated storage.

• [1] Cox, P. A.; Leach, A. G.; Lloyd-Jones, G. C. Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH–Rate Profiles, Autocatalysis, and Disproportionation. J. Am. Chem. Soc. 2016, 138, 9145–9157. View Source

Optimal Application Scenarios Based on Differentiation Evidence

Iterative Chemoselective Synthesis for Medicinal Chemistry SAR

The orthogonal C2-Bpin and C4-Br handles enable sequential, chemoselective Suzuki–Miyaura couplings: first, the boronic ester can be coupled with an aryl/heteroaryl halide under anhydrous conditions using a specialized ligand system (e.g., Pd₂dba₃ with phosphine oxide ligand 1) to overcome the intrinsically low transmetallation efficiency of 2-pyridylboronic esters [1]; second, the remaining C4-bromine can be elaborated with a different boronic acid coupling partner using standard Suzuki conditions. This two-step, one-scaffold strategy is particularly valuable for constructing diverse biaryl-pyridine libraries where the C2-aryl and C4-aryl substituents must be independently varied—a common requirement in kinase inhibitor and bromodomain inhibitor programs [2].

Synthesis of 2,2′-Bipyridine Ligands via In Situ Boronic Ester Generation

Under Pd-catalyzed conditions with bis(pinacolato)diboron, 2-bromopyridines (including 4-substituted variants) generate 2-pyridylboronic pinacol esters in situ that react with unreacted starting material to afford 2,2′-bipyridines in high yields [1]. The target compound, bearing a C4-bromine, can serve as a precursor to 4,4′-dibromo-2,2′-bipyridine, a valuable intermediate for coordination chemistry and photoredox catalysis. The potential for protodeboronation competing with homocoupling must be managed by controlling stoichiometry and reaction time, as documented for the 2-pyridylboronic ester subclass [1].

Regiochemically Precise Building Block for Organic Electronic Materials

Pyridine-based boronic esters are key intermediates in the synthesis of electron-transport and hole-blocking materials for organic light-emitting diodes (OLEDs) [1]. The target compound's specific C2-Bpin/C4-Br substitution pattern permits regiochemically defined incorporation of the pyridine unit into extended π-conjugated frameworks via iterative coupling. The lower protodeboronation stability of the 2-pyridylboronic ester relative to 3- and 4-pyridyl isomers [2] necessitates anhydrous coupling conditions but also provides a thermodynamic driving force for transmetallation that can be harnessed when the coupling partner is sufficiently reactive.

Precursor to 4-Bromo-2-pyridylboronic Acid for Biomedical Boron Chemistry

The pinacol ester serves as a protected, isolable precursor to 4-bromo-2-pyridylboronic acid—a compound of interest in boron neutron capture therapy (BNCT) and boronic acid-based enzyme inhibition [1]. The pinacol ester form provides superior shelf stability compared to the free boronic acid, which, as a 2-pyridylboronic acid derivative, would undergo rapid protodeboronation (t₀.₅ ≈ 25–50 s, pH 7, 70 °C) [2]. Controlled hydrolysis of the pinacol ester immediately prior to use allows access to the reactive boronic acid while minimizing pre-reaction degradation losses.

Application

Selection Property

Validation Focus

Medicinal chemistry SAR (kinase inhibitor research)

Orthogonal C2-Bpin/C4-Br handles

Sequential Suzuki coupling optimization

2,2′-Bipyridine ligand synthesis

In situ boronic ester generation compatibility

Homocoupling vs. protodeboronation control

OLED materials research

Regiochemically defined 2,4-substitution

Anhydrous coupling for π-conjugated frameworks

Biomedical boron chemistry (BNCT/enzyme inhibition research)

Pinacol ester shelf stability vs. free boronic acid

Controlled hydrolysis prior to use

• [1] Fuller, A. A.; Hester, H. R.; Salo, E. V.; Stevens, E. P. In situ formation and reaction of 2-pyridylboronic esters. Tetrahedron Lett. 2003, 44, 2935–2938. View Source
• [2] Cox, P. A.; Leach, A. G.; Lloyd-Jones, G. C. Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH–Rate Profiles, Autocatalysis, and Disproportionation. J. Am. Chem. Soc. 2016, 138, 9145–9157. View Source